Cas no 2170488-92-1 (Lipid 202 (L202))

• Product Name: Lipid 202 (L202)
• CAS No: 2170488-92-1
• MF: C₄₁H₇₉NO₄
• MW: 650.07
• CID: 5145308
• Update Time: 2025-08-04

Lipid 202 (L202) Chemical and Physical Properties

Names and Identifiers

• 4-Piperidinecarboxylic acid, 1-methyl-, 2-[9-oxo-9-[(3-pentyloctyl)oxy]nonyl]dodecyl ester
• Lipid 202 (L202)

• Inchi： 1S/C41H79NO4/c1-5-8-11-12-13-14-17-22-27-38(36-46-41(44)39-30-33-42(4)34-31-39)28-23-18-15-16-19-24-29-40(43)45-35-32-37(25-20-9-6-2)26-21-10-7-3/h37-39H,5-36H2,1-4H3
• InChI Key： JMCDZNNKPXAYBZ-UHFFFAOYSA-N
• SMILES： N1(C)CCC(C(OCC(CCCCCCCCC(=O)OCCC(CCCCC)CCCCC)CCCCCCCCCC)=O)CC1

Additional information on Lipid 202 (L202)

Comprehensive Overview of Lipid 202 (L202) (CAS No. 2170488-92-1): Properties, Applications, and Industry Trends

Lipid 202 (L202), with the CAS number 2170488-92-1, is a specialized lipid compound gaining significant attention in pharmaceutical and biotechnology research. This synthetic lipid is widely recognized for its role in drug delivery systems, particularly in the formulation of lipid nanoparticles (LNPs) and liposomal carriers. Its unique chemical structure enables enhanced stability and bioavailability, making it a critical component in modern nanomedicine and gene therapy applications.

The growing demand for Lipid 202 (L202) is closely tied to advancements in mRNA vaccine technology, a topic dominating scientific discussions since the COVID-19 pandemic. Researchers frequently search for "best lipids for mRNA encapsulation" or "L202 stability in LNPs," reflecting the compound's relevance in cutting-edge therapeutics. Its ability to form stable bilayers while minimizing cytotoxicity positions it as a preferred choice for next-generation biologics.

From a chemical perspective, CAS 2170488-92-1 exhibits amphiphilic properties with a carefully engineered balance between hydrophilic and hydrophobic domains. This characteristic is crucial for self-assembling nanostructures, a feature often queried in searches like "how do ionizable lipids work." The compound's tunable pKa value (typically 6.5–7.0) allows pH-dependent behavior, enabling efficient endosomal escape—a key challenge in intracellular delivery systems.

Recent studies highlight Lipid 202's compatibility with CRISPR-Cas9 components, addressing the popular search trend "lipid nanoparticles for gene editing." Its low immunogenicity profile and high transfection efficiency make it particularly valuable for rare disease treatments and cancer immunotherapy development. These applications align with increasing public interest in "personalized medicine breakthroughs" and "non-viral gene delivery methods."

Quality control of L202 involves rigorous testing for parameters like peroxide value and lysophospholipid content—topics frequently searched by quality assurance professionals. The compound's synthesis typically yields >98% purity, with HPLC characterization confirming the absence of critical impurities. Such specifications cater to the pharmaceutical industry's demand for "GMP-grade lipid excipients" and "regulatory-compliant formulation aids."

Emerging applications of CAS 2170488-92-1 extend to cosmetic nanotechnology, where formulators search for "stable lipid vesicles for anti-aging." Its biocompatibility and ability to enhance active ingredient penetration have spurred innovation in dermal delivery systems. This diversification demonstrates the compound's versatility beyond traditional pharmaceutical uses.

Storage and handling of Lipid 202 require attention to its oxidation sensitivity, a practical concern reflected in searches like "long-term storage of ionizable lipids." Recommended storage under argon at -20°C preserves its functionality, while lyophilized formulations offer convenient alternatives for transport—addressing another common query about "shipping conditions for lipid excipients."

The competitive landscape for L202 includes comparative analyses against alternatives like MC3 and DLin-MC3-DMA, addressing researcher inquiries about "lipid nanoparticle efficiency comparison." Its superior hepatocyte targeting capability and reduced complement activation contribute to its growing market preference, particularly for liver-directed therapies.

Environmental considerations of Lipid 202 (CAS 2170488-92-1) production have gained attention, with searches increasing for "green chemistry in lipid synthesis." Manufacturers are responding with improved atom economy processes and biodegradable byproduct management, aligning with the industry's sustainability goals.

Future research directions for L202 focus on multi-functional lipid systems, combining delivery capabilities with diagnostic imaging properties—a concept frequently explored in searches for "theranostic nanoparticles." These developments position Lipid 202 as a cornerstone material in the evolving landscape of integrated therapeutic-diagnostic platforms.